Cas no 2172181-40-5 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}-2-methylpropanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}-2-methylpropanoic acid
• CAS No: 2172181-40-5
• MF: C₂₆H₂₃IN₂O₅
• MW: 570.375699281693
• CID: 5890619
• PubChem ID: 165811222
• Update Time: 2025-10-29

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}-2-methylpropanoic acid
• EN300-1480444
• 2172181-40-5
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-iodophenyl]formamido}-2-methylpropanoic acid

• Inchi： 1S/C26H23IN2O5/c1-15(25(31)32)13-28-24(30)16-10-11-23(22(27)12-16)29-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,15,21H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： JOCJOXCXWQXITP-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 570.06517g/mol
• Monoisotopic Mass: 570.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}-2-methylpropanoic acid

Introduction to 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}-2-methylpropanoic acid (CAS No. 2172181-40-5)

The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}-2-methylpropanoic acid, identified by its CAS number 2172181-40-5, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety, an iodophenyl group, and a formamido linkage underscores its complexity and versatility, making it a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of advanced organic chemistry principles to design molecules with enhanced biological activity and selectivity. The compound in question exemplifies this trend, as it integrates several key structural motifs that are known to interact favorably with biological targets. Specifically, the Fmoc group is widely recognized for its role in protecting amino groups during peptide synthesis, while the iodophenyl moiety offers unique electronic properties that can modulate receptor binding affinity. The formamido linkage further contributes to the molecule's solubility and stability, making it a robust scaffold for medicinal chemistry modifications.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for various diseases. Current research indicates that molecules containing iodophenyl substituents exhibit notable activity against certain types of cancer cell lines, owing to their ability to disrupt key signaling pathways involved in tumor growth and progression. Additionally, the fluorenylmethoxycarbonyl group provides a versatile handle for chemical modifications, allowing researchers to fine-tune the pharmacokinetic properties of the compound. This dual functionality makes it an attractive candidate for further investigation in preclinical studies.

The synthesis of such complex molecules requires meticulous attention to detail and expertise in multi-step organic reactions. The preparation of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}-2-methylpropanoic acid involves a series of well-established reactions, including condensation, nucleophilic substitution, and protection-deprotection strategies. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce large quantities of these sophisticated compounds for research purposes.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. By systematically modifying different parts of the molecular framework, researchers can identify which structural features contribute most significantly to biological activity. In the case of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}-2-methylpropanoic acid, modifications to the fluorenylmethoxycarbonyl or iodophenyl groups have shown promising results in enhancing binding affinity to specific protein targets. These findings underscore the value of computational modeling and high-throughput screening techniques in accelerating the discovery process.

The compound's potential extends beyond oncology; it has also been explored as a tool compound in biochemical assays aimed at understanding enzyme mechanisms and identifying novel inhibitors. The presence of multiple reactive sites allows researchers to design probes that selectively label or modify specific proteins or peptides. Such tools are invaluable for elucidating complex biological pathways and developing new therapeutic strategies. Moreover, the stability and solubility imparted by the formamido linkage make it an ideal candidate for use in both academic research laboratories and industrial settings.

As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that can modulate these processes effectively. The development of novel drug candidates relies heavily on innovative chemical entities like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}-2-methylpropanoic acid (CAS No. 2172181-40-5). By leveraging cutting-edge synthetic techniques and interdisciplinary collaboration between chemists, biologists, and clinicians, we can accelerate the transition from laboratory discovery to clinical application. This compound serves as a testament to the power of modern medicinal chemistry in addressing unmet medical needs.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}-2-methylpropanoic acid represents a significant contribution to the field of pharmaceutical research. Its complex architecture and multifunctional groups make it a versatile scaffold for drug development, with potential applications spanning multiple therapeutic areas. As ongoing studies continue to uncover new insights into its biological activity and mechanism of action, this compound is poised to play a crucial role in shaping future treatments for human disease.